3-Azido-5-tert-butylpyrrolidin-2-one
Overview
Description
3-Azido-5-tert-butylpyrrolidin-2-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a versatile intermediate that can be used in the synthesis of a variety of organic compounds.
Mechanism of Action
The mechanism of action of 3-Azido-5-tert-butylpyrrolidin-2-one is not fully understood. However, it is believed to act as a nucleophile in various reactions, including click chemistry reactions. This compound is also known to undergo cycloaddition reactions with alkynes and other azides.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been reported to exhibit low toxicity and is not known to cause any adverse effects in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-Azido-5-tert-butylpyrrolidin-2-one in lab experiments is its versatility. This compound can be used as an intermediate in the synthesis of various organic compounds, making it a useful tool for researchers in different fields. However, one of the limitations of this compound is its relatively high cost, which may limit its use in some experiments.
Future Directions
There are several future directions for research on 3-Azido-5-tert-butylpyrrolidin-2-one. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the exploration of its potential applications in the synthesis of new bioactive compounds. Additionally, further studies on the mechanism of action and the biochemical and physiological effects of this compound are needed to fully understand its potential applications.
Synthesis Methods
The synthesis of 3-Azido-5-tert-butylpyrrolidin-2-one involves the reaction of tert-butyl acrylate with sodium azide in the presence of a catalyst. The resulting compound is then subjected to a cyclization reaction to form the final product. This method has been optimized to produce high yields of the compound.
Scientific Research Applications
3-Azido-5-tert-butylpyrrolidin-2-one has various scientific research applications. It can be used as an intermediate in the synthesis of various organic compounds, including amino acids, peptides, and nucleosides. It has also been used in the synthesis of bioactive compounds such as antiviral and anticancer agents.
properties
IUPAC Name |
3-azido-5-tert-butylpyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O/c1-8(2,3)6-4-5(11-12-9)7(13)10-6/h5-6H,4H2,1-3H3,(H,10,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYWXFRVPIGPBIW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CC(C(=O)N1)N=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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